molecular formula C15H9Cl2F3O B8299273 2-(2,4-Dichloro-phenyl)-1-(4-trifluoromethyl-phenyl)ethanone

2-(2,4-Dichloro-phenyl)-1-(4-trifluoromethyl-phenyl)ethanone

Cat. No. B8299273
M. Wt: 333.1 g/mol
InChI Key: HUEBOLDOEBTELJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(2,4-Dichloro-phenyl)-1-(4-trifluoromethyl-phenyl)ethanone is a useful research compound. Its molecular formula is C15H9Cl2F3O and its molecular weight is 333.1 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(2,4-Dichloro-phenyl)-1-(4-trifluoromethyl-phenyl)ethanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(2,4-Dichloro-phenyl)-1-(4-trifluoromethyl-phenyl)ethanone including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2-(2,4-Dichloro-phenyl)-1-(4-trifluoromethyl-phenyl)ethanone

Molecular Formula

C15H9Cl2F3O

Molecular Weight

333.1 g/mol

IUPAC Name

2-(2,4-dichlorophenyl)-1-[4-(trifluoromethyl)phenyl]ethanone

InChI

InChI=1S/C15H9Cl2F3O/c16-12-6-3-10(13(17)8-12)7-14(21)9-1-4-11(5-2-9)15(18,19)20/h1-6,8H,7H2

InChI Key

HUEBOLDOEBTELJ-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1C(=O)CC2=C(C=C(C=C2)Cl)Cl)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 6 g of 2,4-Dichloro-1-iodo-benzene, 15.7 g of Cs2CO3, 63 mg of Pd(dba)2 (Bis(dibenzylidenacetonpalladium), 127 mg of Xantphos (9,9-Dimethyl-4,5-bis(diphenylphosphino)xanthene) and 8.3 g of 1-(4-Trifluoromethyl-phenyl)ethanone in 45 ml of dioxane was heated under argon for 30 min at 150° C. by microwave irradiation. After cooling to room temperature and dilution with saturated aqueous sodium hydrogen carbonate solution, the reaction mixture was filtered through a chem Elut® cartridge by eluting with ethyl acetate. The solvents were removed under reduced pressure and the crude product was purified by chromatography on silica gel eluting with a gradient of n-heptane/ethyl acetate. The fractions containing the product were combined and the solvent evaporated under reduced pressure. Yield: 9.1 g.
Quantity
6 g
Type
reactant
Reaction Step One
Quantity
15.7 g
Type
reactant
Reaction Step One
Quantity
127 mg
Type
reactant
Reaction Step One
Quantity
8.3 g
Type
reactant
Reaction Step One
Quantity
45 mL
Type
solvent
Reaction Step One
Quantity
63 mg
Type
catalyst
Reaction Step One

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